Cas no 400083-78-5 (Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate)

• Product Name: Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate
• CAS No: 400083-78-5
• MF: C₈H₇ClF₃N₃S₂
• MW: 301.739487886429
• CID: 6786503
• PubChem ID: 1478887
• Update Time: 2025-05-20

Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate Chemical and Physical Properties

Names and Identifiers

• 5H-010
• 400083-78-5
• AKOS005092351
• 3-chloro-N-{[(methylsulfanyl)methanethioyl]amino}-5-(trifluoromethyl)pyridin-2-amine
• methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate
• methyl N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]amino]carbamodithioate
• Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate

• Inchi： 1S/C8H7ClF3N3S2/c1-17-7(16)15-14-6-5(9)2-4(3-13-6)8(10,11)12/h2-3H,1H3,(H,13,14)(H,15,16)
• InChI Key： LMSHDPBXGGVVLH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NNC(=S)SC

Computed Properties

• Exact Mass: 300.9722018g/mol
• Monoisotopic Mass: 300.9722018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 94.3Ų

Additional information on Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate

Comprehensive Overview of Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate (CAS 400083-78-5)

Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate (CAS 400083-78-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the class of hydrazinecarbodithioate derivatives, which are known for their versatility in synthetic chemistry and material science. Researchers and industry professionals are increasingly exploring its utility in agrochemicals, pharmaceuticals, and advanced material synthesis, making it a subject of growing interest in scientific literature.

One of the key features of Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate is its molecular structure, which incorporates a pyridine ring substituted with chloro and trifluoromethyl groups. This structural motif is often associated with enhanced bioactivity and stability, making the compound a valuable intermediate in the development of novel agrochemicals. In recent years, the demand for environmentally friendly and efficient crop protection agents has surged, and this compound's potential role in such applications has been a hot topic in research circles. Its trifluoromethyl group, in particular, is a focal point due to its ability to improve the lipophilicity and metabolic stability of agrochemicals.

From a synthetic chemistry perspective, CAS 400083-78-5 offers intriguing possibilities. The presence of the hydrazinecarbodithioate moiety allows for diverse reactivity, enabling the formation of heterocyclic compounds and coordination complexes. This has led to its exploration in the design of new catalysts and functional materials. For instance, recent studies have highlighted its potential in creating metal-organic frameworks (MOFs) or as a ligand in transition metal catalysis. These applications align with the broader trend in green chemistry, where researchers seek sustainable and efficient synthetic pathways.

In the pharmaceutical sector, derivatives of Methyl 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-1-hydrazinecarbodithioate have been investigated for their biological activity. While the compound itself is primarily used as an intermediate, its structural analogs have shown promise in medicinal chemistry. The pyridine and trifluoromethyl groups are common pharmacophores, often associated with improved drug-like properties such as bioavailability and target binding affinity. This has sparked interest in its potential role in drug discovery, particularly in the development of small-molecule therapeutics for challenging targets.

The compound's physicochemical properties, such as solubility, stability, and reactivity, are critical for its practical applications. Recent advancements in analytical techniques, including NMR spectroscopy and mass spectrometry, have facilitated a deeper understanding of its behavior under various conditions. This knowledge is essential for optimizing its use in industrial processes and ensuring consistent quality in large-scale production. Moreover, the growing emphasis on regulatory compliance and safety in chemical manufacturing has made the characterization of such compounds a priority for researchers and manufacturers alike.

As the scientific community continues to explore the potential of CAS 400083-78-5, its relevance in cutting-edge research is undeniable. Whether in agrochemical innovation, advanced material design, or pharmaceutical development, this compound represents a fascinating intersection of chemistry and application-driven science. With ongoing studies and technological advancements, its role in addressing contemporary challenges in these fields is likely to expand, solidifying its place as a compound of significant interest in the years to come.